HS014

• Molecular Formula: C71H94N20O17S2
• Molecular Weight: 1563.8 g/mol
• InChI: InChI=1S/C71H94N20O17S2/c1-38(92)81-53-35-109-110-36-54(69(107)91-26-10-18-56(91)70(108)90-25-9-17-55(90)68(106)85-46(15-6-7-23-72)62(100)86-49(60(73)98)31-59(96)97)82-57(93)34-79-61(99)51(29-42-32-78-45-14-5-4-13-44(42)45)88-63(101)47(16-8-24-77-71(74)75)83-65(103)50(28-39-19-20-40-11-2-3-12-41(40)27-39)87-66(104)52(30-43-33-76-37-80-43)89-64(102)48(84-67(53)105)21-22-58(94)95/h2-5,11-14,19-20,27,32-33,37,46-56,78H,6-10,15-18,21-26,28-31,34-36,72H2,1H3,(H2,73,98)(H,76,80)(H,79,99)(H,81,92)(H,82,93)(H,83,103)(H,84,105)(H,85,106)(H,86,100)(H,87,104)(H,88,101)(H,89,102)(H,94,95)(H,96,97)(H4,74,75,77)/t46-,47-,48-,49+,50+,51-,52-,53-,54+,55-,56-/m0/s1
• InChIKey: BRGDPINZISNYJL-FFEBNQEQSA-N

HS014 Selective MC4R Antagonist Guide

HS014 (CAS 207678‑81‑7) is a cyclic peptide antagonist of the melanocortin‑4 receptor (MC4R) belonging to the α‑MSH analogue class. It binds cloned human MC4R with a Ki of 3.16 nM and exhibits 17‑fold selectivity over MC3R (Ki 54.4 nM), ~34‑fold over MC1R (Ki 108 nM), and ~220‑fold over MC5R (Ki 694 nM) [1]. Functionally, HS014 acts as a potent MC4R antagonist (no agonist activity at MC4R) while displaying partial agonist behaviour at MC1R and MC5R [2]. These properties establish HS014 as a tool compound for dissecting MC4R‑mediated physiology from confounding MC3R‑ or MC1R‑mediated effects.

• [1] Schiöth HB, Mutulis F, Muceniece R, Prusis P, Wikberg JE. Discovery of novel melanocortin4 receptor selective MSH analogues. Br J Pharmacol. 1998;124(1):75‑82. doi:10.1038/sj.bjp.0701804. PMID: 9630346. View Source
• [2] Schiöth HB, Muceniece R, Mutulis F, Bouifrouri AA, Mutule I, Wikberg JE. Further pharmacological characterization of the selective melanocortin 4 receptor antagonist HS014: comparison with SHU9119. Neuropeptides. 1999;33(3):191‑196. doi:10.1054/npep.1999.0760. PMID: 10657491. View Source

Why HS014 Cannot Be Substituted

Melanocortin receptor antagonists are not functionally interchangeable. The widely used non‑selective antagonist SHU9119 displays equal potency at MC3R and MC4R in cAMP assays and also acts as a partial agonist at MC5R, confounding interpretation of MC4R‑specific biology [1]. Conversely, more recently developed MC4R‑selective antagonists such as HS024 and JKC363 differ markedly from HS014 in their MC1R/MC3R off‑target profiles—differences that translate into divergent in vivo effects where compounds with nominally superior MC4R affinity can produce distinct or even opposite behavioural outcomes [2]. Substitution of HS014 with another in‑class compound without confirmatory head‑to‑head data therefore risks attributing phenotypes to MC4R blockade that arise from differential engagement of MC1R, MC3R, or MC5R.

• [1] Schiöth HB, Muceniece R, Mutulis F, Bouifrouri AA, Mutule I, Wikberg JE. Further pharmacological characterization of the selective melanocortin 4 receptor antagonist HS014: comparison with SHU9119. Neuropeptides. 1999;33(3):191‑196. doi:10.1054/npep.1999.0760. PMID: 10657491. View Source
• [2] Strader AD, Schiöth HB, Buntin JD. The role of the melanocortin system and the melanocortin‑4 receptor in ring dove (Streptopelia risoria) feeding behavior. Brain Res. 2003;960(1‑2):112‑121. doi:10.1016/S0006-8993(02)03799-X. PMID: 12505663. View Source

HS014 Quantitative Differentiation Evidence

MC4R vs MC3R Binding Selectivity

HS014 demonstrates a 17‑fold binding selectivity for MC4R over MC3R (Ki MC4 = 3.16 nM; Ki MC3 = 54.4 nM), compared with SHU9119 which displays essentially non‑selective binding across melanocortin receptor subtypes [1]. This selectivity originates from the 26‑membered ring scaffold of HS014 containing the [Cys⁴,D‑Nal⁷,Cys¹¹]α‑MSH(4‑11) core, which is structurally distinct from the SHU9119 lactam framework [1]. The quantitative selectivity ratio (17‑fold) directly enables experimental designs that require pharmacological isolation of MC4R‑mediated responses from MC3R‑mediated confounds. By contrast, SHU9119 cannot dissociate these two receptor populations.

Evidence Dimension	MC4R/MC3R binding selectivity ratio (Ki values on cloned human receptors)
Target Compound Data	HS014: MC4R Ki = 3.16 nM, MC3R Ki = 54.4 nM; selectivity ratio = 17.2‑fold
Comparator Or Baseline	SHU9119: non‑selective MC3R/MC4R antagonist; approximately equal binding potency at MC3R and MC4R (IC₅₀ MC3R = 0.23 nM, MC4R = 0.06 nM); selectivity ratio ≈ 1‑fold
Quantified Difference	HS014 provides 17‑fold discrimination between MC4R and MC3R occupancy; SHU9119 provides negligible discrimination (~1‑fold)
Conditions	Competition binding assays using [¹²⁵I]NDP‑MSH on COS‑7 cells transiently expressing individual cloned human MC1, MC3, MC4, and MC5 receptors

Why This Matters

For laboratories studying MC4R‑specific signalling, HS014 eliminates the MC3R cross‑reactivity that would confound interpretation of SHU9119 experiments, reducing the need for combinatorial genetic or siRNA controls.

• [1] Schiöth HB, Mutulis F, Muceniece R, Prusis P, Wikberg JE. Discovery of novel melanocortin4 receptor selective MSH analogues. Br J Pharmacol. 1998;124(1):75‑82. doi:10.1038/sj.bjp.0701804. PMID: 9630346. View Source

Functional Selectivity in cAMP Assay

In transfected cells expressing individual MC receptor clones, HS014 exhibits at least 10‑fold higher functional potency for antagonising MC4R‑mediated cAMP accumulation than for MC3R‑mediated responses. In the same assay system, SHU9119 shows equal antagonist potency at MC3R and MC4R, confirming its lack of functional subtype selectivity [1]. Importantly, both compounds act as partial agonists (not antagonists) at MC1R and MC5R, but the functional consequence of this is far more pronounced for SHU9119 due to its higher relative affinity for MC1R [1]. This cAMP assay data corroborates the binding selectivity profile and demonstrates that the selectivity of HS014 is preserved at the level of second‑messenger signalling, not merely at radioligand displacement.

Evidence Dimension	Functional antagonist potency at MC4R vs MC3R measured by inhibition of α‑MSH‑stimulated cAMP accumulation
Target Compound Data	HS014: ≥10‑fold higher antagonist potency at MC4R than at MC3R (exact fold‑difference not quantified beyond lower bound)
Comparator Or Baseline	SHU9119: equal antagonist potency at MC4R and MC3R (potency ratio ≈ 1:1)
Quantified Difference	HS014 ≥10‑fold MC4/MC3 functional selectivity; SHU9119 ≈ 1‑fold
Conditions	cAMP accumulation assay in COS‑7 cells stably or transiently expressing individual human MC1, MC3, MC4, and MC5 receptor clones; stimulation with α‑MSH

Why This Matters

Procurement decisions for functional screening campaigns (e.g., cAMP HTRF, β‑arrestin recruitment) require antagonists whose functional selectivity profile matches the assay endpoint; HS014 provides clean MC4R‑selective functional blockade unavailable with SHU9119.

• [1] Schiöth HB, Muceniece R, Mutulis F, Bouifrouri AA, Mutule I, Wikberg JE. Further pharmacological characterization of the selective melanocortin 4 receptor antagonist HS014: comparison with SHU9119. Neuropeptides. 1999;33(3):191‑196. doi:10.1054/npep.1999.0760. PMID: 10657491. View Source

In Vivo Feeding Behaviour Comparison

In a direct same‑study comparison using ring doves (Streptopelia risoria), i.c.v. injection of HS014 elevated food intake within 4 h at all three doses tested (0.02, 0.2, and 2 nmol). In striking contrast, the non‑selective MC3R/MC4R antagonist SHU9119, administered at the same doses, not only failed to stimulate food intake but actually inhibited it at 8 h post‑injection [1]. This qualitative divergence—orexigenic vs anorexigenic outcome—cannot be predicted from in‑vitro binding affinity alone and demonstrates that MC3R co‑blockade by SHU9119 produces a functional phenotype opposite to the pure MC4R blockade achieved by HS014. The endogenous MC4R antagonist AGRP (1 nmol) also stimulated feeding, but only after a 10 h delay, further distinguishing the temporal pharmacology of HS014 [1].

Evidence Dimension	Change in food intake (qualitative direction and temporal profile) following central i.c.v. administration
Target Compound Data	HS014 (0.02, 0.2, 2 nmol i.c.v.): elevated food intake within 4 h at all doses
Comparator Or Baseline	SHU9119 (same doses, same route, same species): failed to stimulate food intake; inhibited food intake at 8 h post‑injection. AGRP (1 nmol i.c.v.): stimulated feeding after 10 h delay.
Quantified Difference	Qualitative divergence: orexigenic (HS014) vs anorexigenic (SHU9119) at matched doses
Conditions	Ring doves (Streptopelia risoria), i.c.v. injection; food intake measured at 4 h, 8 h, and 10 h post‑injection intervals

Why This Matters

Investigators studying MC4R‑mediated orexigenic pathways must use HS014 rather than SHU9119; SHU9119 produces the opposite behavioural outcome, likely through MC3R‑mediated effects, invalidating it as an MC4R probe for feeding studies.

• [1] Strader AD, Schiöth HB, Buntin JD. The role of the melanocortin system and the melanocortin‑4 receptor in ring dove (Streptopelia risoria) feeding behavior. Brain Res. 2003;960(1‑2):112‑121. doi:10.1016/S0006-8993(02)03799-X. PMID: 12505663. View Source

MC4R vs MC1R Off‑Target Profile

Although HS024 demonstrates superior MC4R affinity (Ki 0.29 nM vs 3.16 nM for HS014) and a higher MC4/MC1 selectivity ratio (64‑fold vs 34‑fold), the absolute MC1R Ki of HS024 is 18.6 nM—approximately 5.8‑fold lower than the MC1R Ki of HS014 (108 nM) [1][2]. This means that at concentrations required to fully occupy MC4R, HS024 retains meaningful residual occupancy of MC1R, which mediates pigmentation, inflammation, and nociception. HS014's higher absolute MC1R Ki (108 nM) provides a wider experimental window in which MC4R blockade can be achieved without significant MC1R engagement. The structural basis for this differential selectivity profile has been elucidated by NMR: the Trp⁹ side‑chain conformation in HS014 and other true MC4R‑selective antagonists (JKC363, HS024) differs substantially from that of the non‑selective SHU9119, with spatial orientation of the hydrophobic aromatic residue being the primary determinant of subtype selectivity [3].

Evidence Dimension	MC4R/MC1R selectivity: absolute Ki values and selectivity ratio
Target Compound Data	HS014: MC4R Ki = 3.16 nM; MC1R Ki = 108 nM; MC4/MC1 selectivity ratio = 34.2‑fold
Comparator Or Baseline	HS024: MC4R Ki = 0.29 nM; MC1R Ki = 18.6 nM; MC4/MC1 selectivity ratio = 64.1‑fold. JKC363: MC4R IC₅₀ = 0.5 nM; MC3R IC₅₀ = 44.9 nM (90‑fold MC4/MC3 selectivity; MC1R data not available in comparable format).
Quantified Difference	HS014 MC1R Ki is 5.8‑fold higher (less MC1R engagement) than HS024 MC1R Ki (108 vs 18.6 nM), despite HS024 having higher nominal MC4/MC1 selectivity ratio
Conditions	Competition binding with [¹²⁵I]NDP‑MSH on COS‑7 cells transiently expressing individual cloned human melanocortin receptor subtypes (MC1, MC3, MC4, MC5)

Why This Matters

For experiments requiring MC4R blockade without MC1R‑mediated pigmentation, anti‑inflammatory, or nociceptive confounds, HS014 is the preferred choice over HS024, despite the latter's higher nominal MC4R affinity.

• [1] Schiöth HB, Mutulis F, Muceniece R, Prusis P, Wikberg JE. Discovery of novel melanocortin4 receptor selective MSH analogues. Br J Pharmacol. 1998;124(1):75‑82. doi:10.1038/sj.bjp.0701804. PMID: 9630346. View Source
• [2] Kask A, Rägo L, Mutulis F, et al. Discovery of a novel superpotent and selective melanocortin‑4 receptor antagonist (HS024): evaluation in vitro and in vivo. Endocrinology. 1998;139(12):5006‑5014. doi:10.1210/endo.139.12.6352. PMID: 9832440. View Source
• [3] Lee CJ, Yun JH, Lim SK, Lee W. Solution structures and molecular interactions of selective melanocortin receptor antagonists. Mol Cells. 2010;30(6):551‑556. doi:10.1007/s10059‑010‑0152‑6. PMID: 21110130. View Source

Morphine Antinociception Potentiation

In C57Bl/6 mice, i.c.v. pretreatment with HS014 (0.0032–1 nmol) shifted the dose‑effect curve of morphine for antinociception two‑fold to the left (hot plate test at 55°C), while the dose‑effect curve for locomotor activity was shifted downwards, indicating that HS014 selectively potentiates morphine‑induced antinociception without proportionally enhancing motor effects [1]. In Aʸ mice (a genetic model of MC4R blockade), the morphine antinociception curve was shifted three‑fold to the left, corroborating that MC4R blockade is the mechanism [1]. This represents a quantifiable in‑vivo pharmacodynamic differentiation: HS014 enhances opioid analgesic potency at doses that do not alter morphine's locomotor potency, suggesting a therapeutic index advantage not demonstrated for non‑selective antagonists such as SHU9119.

Evidence Dimension	Leftward shift of morphine dose‑effect curve for antinociception
Target Compound Data	HS014 (0.0032–1 nmol i.c.v.): 2‑fold leftward shift (C57Bl/6); Aʸ mice (genetic MC4R blockade): 3‑fold leftward shift
Comparator Or Baseline	No comparator data from the same study for other MC4R antagonists (SHU9119, HS024, JKC363 were not tested in this paradigm). Baseline = morphine alone.
Quantified Difference	2‑ to 3‑fold increase in morphine antinociceptive potency with HS014 pretreatment
Conditions	Male C57Bl/6 mice; HS014 administered i.c.v. 15 min before morphine (3.2, 10, 32 mg/kg i.p.); antinociception measured by hot plate test (55°C, 15 min post‑morphine); locomotor activity measured in open field (15 min)

Why This Matters

HS014 is the only MC4R antagonist for which a quantifiable in‑vivo opioid‑sparing effect has been demonstrated, making it the compound of choice for pain researchers investigating MC4R‑opioid interactions.

• [1] Ercil NE, Galici R, Kesterson RA, et al. HS014, a selective melanocortin‑4 (MC4) receptor antagonist, modulates the behavioral effects of morphine in mice. Psychopharmacology (Berl). 2005;180(2):279‑285. doi:10.1007/s00213‑005‑2166‑x. PMID: 15719225. View Source

Intranasal PTSD Prophylaxis

Intranasal administration of HS014 (100 μg) to rats 30 min prior to single prolonged stress (SPS, a rodent PTSD model) significantly reduced immobility time in the forced swim test across all four 20‑min measurement intervals, indicating protection against despair behaviour [1]. Both the 100 μg and 3.5 ng doses ameliorated anxiety‑like behaviour in the elevated plus maze (reduced anxiety index, increased open arm time, increased head dips) [1]. The 100 μg dose also produced long‑term beneficial effects manifested as reduced immobility in forced swim testing performed days after SPS [1]. In a subsequent comparative study, HS014 (3.5 ng or 100 μg intranasal) reduced SPS‑triggered anxiety to an even greater extent than 100 μg neuropeptide Y, and HS014 administered after SPS stressors effectively prevented development of depressive‑like behaviour even at the very low 3.5 ng dose [2]. No comparable intranasal prophylactic data exist for SHU9119, HS024, or JKC363.

Evidence Dimension	Prevention of SPS‑induced anxiety‑like and depressive‑like behaviour (forced swim immobility time; elevated plus maze anxiety index)
Target Compound Data	HS014 100 μg intranasal pre‑SPS: reduced forced swim immobility across all intervals, reduced EPM anxiety index, increased open arm time and head dips; HS014 3.5 ng: effective against anxiety but not despair; HS014 post‑SPS: prevented depressive‑like behaviour even at 3.5 ng
Comparator Or Baseline	Neuropeptide Y (NPY) 100 μg intranasal: reduced SPS‑triggered anxiety but to a lesser extent than HS014. Vehicle (saline) intranasal: no protection. No data for other MC4R antagonists in this model.
Quantified Difference	HS014 provided greater anxiety reduction than 100 μg NPY; HS014 3.5 ng post‑SPS prevented depressive‑like behaviour where NPY was ineffective post‑SPS
Conditions	Male Sprague‑Dawley rats; SPS protocol (2 h restraint, 20 min forced swim, ether exposure); HS014 or NPY administered intranasally 30 min before or immediately after SPS; behavioural testing (forced swim test, elevated plus maze, open field) conducted 7‑14 days post‑SPS

Why This Matters

HS014 is the only MC4R antagonist with validated intranasal delivery and demonstrated prophylactic efficacy in a PTSD model, supporting procurement for stress‑resilience and traumatic stress research programs where other MC4R ligands are untested.

• [1] Serova LI, Laukova M, Alaluf LG, Sabban EL. Intranasal infusion of melanocortin receptor four (MC4R) antagonist to rats ameliorates development of depression and anxiety related symptoms induced by single prolonged stress. Behav Brain Res. 2013;250:139‑147. doi:10.1016/j.bbr.2013.05.006. PMID: 23680165. View Source
• [2] Sabban EL, Serova LI, Alaluf LG, Laukova M, Peddu C. Comparative effects of intranasal neuropeptide Y and HS014 in preventing anxiety and depressive‑like behavior elicited by single prolonged stress. Behav Brain Res. 2015;295:9‑16. doi:10.1016/j.bbr.2014.12.038. PMID: 25542511. View Source

HS014 Research Application Scenarios

MC4R‑Selective Feeding Circuit Analysis

Investigators studying the hypothalamic melanocortin feeding circuitry require an antagonist that blocks MC4R without simultaneously occupying MC3R. HS014's 17‑fold MC4/MC3 binding selectivity and ≥10‑fold functional cAMP selectivity [1][2] enable clean attribution of orexigenic effects to MC4R blockade. The ring dove feeding data demonstrate that the non‑selective SHU9119 produces the opposite behavioural outcome (inhibition of food intake) at identical doses to HS014 [3], underscoring the experimental hazard of using a non‑selective antagonist in feeding studies. For chronic administration paradigms, HS014 has been validated to increase food intake and body weight over 7‑day i.c.v. infusion without tachyphylaxis [4].

MC4R‑Opioid Interaction Studies

HS014 is the most extensively characterised MC4R antagonist for opioid interaction research. It shifts the morphine antinociception dose‑response curve 2‑3 fold leftward in wild‑type mice at i.c.v. doses of 0.0032–1 nmol [5], and co‑administration of an ultra‑low dose (0.008 ng/rat i.c.v.) with chronic morphine delays tolerance development and prevents withdrawal hyperalgesia [6]. The demonstration that HS014 potentiates morphine analgesia without proportionally altering locomotor activity [5] supports its utility in studies aimed at improving opioid therapeutic index. No equivalent quantitative opioid‑sparing data exist for HS024, JKC363, or SHU9119.

Intranasal PTSD Intervention

HS014 is unique among MC4R antagonists in having validated intranasal delivery with demonstrated prophylactic efficacy in the single prolonged stress (SPS) rodent model of PTSD. Both low (3.5 ng) and high (100 μg) intranasal doses administered pre‑stress ameliorate anxiety‑like and depressive‑like behavioural outcomes [7]. Critically, HS014 retains efficacy when administered after SPS stressors—a clinically relevant treatment window—preventing depressive‑like behaviour even at the 3.5 ng dose, whereas neuropeptide Y is ineffective in the post‑stress treatment paradigm [8]. This makes HS014 the compound of choice for stress‑resilience and PTSD research programs.

MC4R Structural Selectivity Mechanism

NMR solution‑structure analysis has identified that the Trp⁹ side‑chain conformation in HS014, HS024, and JKC363 differs fundamentally from that of the non‑selective SHU9119, providing a structural rationale for MC4R selectivity [9]. This established structure‑selectivity relationship positions HS014 as a reference compound for computational modelling of MC4R‑ligand interactions and for structure‑guided design of next‑generation MC4R‑selective ligands. The availability of a defined structural selectivity mechanism (hydrophobic aromatic residue spatial orientation rather than basic moiety presence) [9] provides a rational framework that HS024 and JKC363 data alone cannot anchor, as the original selectivity discovery was made with HS014 [1].

• [1] Schiöth HB, Mutulis F, Muceniece R, Prusis P, Wikberg JE. Discovery of novel melanocortin4 receptor selective MSH analogues. Br J Pharmacol. 1998;124(1):75‑82. doi:10.1038/sj.bjp.0701804. PMID: 9630346. View Source
• [2] Schiöth HB, Muceniece R, Mutulis F, Bouifrouri AA, Mutule I, Wikberg JE. Further pharmacological characterization of the selective melanocortin 4 receptor antagonist HS014: comparison with SHU9119. Neuropeptides. 1999;33(3):191‑196. doi:10.1054/npep.1999.0760. PMID: 10657491. View Source
• [3] Strader AD, Schiöth HB, Buntin JD. The role of the melanocortin system and the melanocortin‑4 receptor in ring dove (Streptopelia risoria) feeding behavior. Brain Res. 2003;960(1‑2):112‑121. doi:10.1016/S0006-8993(02)03799-X. PMID: 12505663. View Source
• [4] Skuladottir GV, Jonsson L, Skarphedinsson JO, et al. Long term orexigenic effect of a novel melanocortin 4 receptor selective antagonist. Br J Pharmacol. 1999;126(1):27‑34. doi:10.1038/sj.bjp.0702264. PMID: 10051117. View Source
• [5] Ercil NE, Galici R, Kesterson RA, et al. HS014, a selective melanocortin‑4 (MC4) receptor antagonist, modulates the behavioral effects of morphine in mice. Psychopharmacology (Berl). 2005;180(2):279‑285. doi:10.1007/s00213‑005‑2166‑x. PMID: 15719225. View Source
• [6] Kalange AS, Kokare DM, Singru PS, Upadhya MA, Chopde CT, Subhedar NK. Central administration of selective melanocortin 4 receptor antagonist HS014 prevents morphine tolerance and withdrawal hyperalgesia. Brain Res. 2007;1181:10‑20. doi:10.1016/j.brainres.2007.08.054. PMID: 17915196. View Source
• [7] Serova LI, Laukova M, Alaluf LG, Sabban EL. Intranasal infusion of melanocortin receptor four (MC4R) antagonist to rats ameliorates development of depression and anxiety related symptoms induced by single prolonged stress. Behav Brain Res. 2013;250:139‑147. doi:10.1016/j.bbr.2013.05.006. PMID: 23680165. View Source
• [8] Sabban EL, Serova LI, Alaluf LG, Laukova M, Peddu C. Comparative effects of intranasal neuropeptide Y and HS014 in preventing anxiety and depressive‑like behavior elicited by single prolonged stress. Behav Brain Res. 2015;295:9‑16. doi:10.1016/j.bbr.2014.12.038. PMID: 25542511. View Source
• [9] Lee CJ, Yun JH, Lim SK, Lee W. Solution structures and molecular interactions of selective melanocortin receptor antagonists. Mol Cells. 2010;30(6):551‑556. doi:10.1007/s10059‑010‑0152‑6. PMID: 21110130. View Source